1-(3-Methylfuran-2-carbonyl)piperidin-4-amine

• Molecular Formula: C11H16N2O2
• Molecular Weight: 208.26 g/mol
• SMILES: CC1=C(OC=C1)C(=O)N2CCC(CC2)N
• InChI: InChI=1S/C11H16N2O2/c1-8-4-7-15-10(8)11(14)13-5-2-9(12)3-6-13/h4,7,9H,2-3,5-6,12H2,1H3
• InChIKey: UXNHFGXGICBPNX-UHFFFAOYSA-N

1-(3-Methylfuran-2-carbonyl)piperidin-4-amine: A Specialized Piperidinyl-Furan Building Block

1-(3-Methylfuran-2-carbonyl)piperidin-4-amine (CAS 926184-87-4) is a synthetic organic compound belonging to the N-acylpiperidine class, characterized by a piperidin-4-amine core linked via a carbonyl group to a 3-methylfuran moiety [1]. It is primarily offered as a research chemical and a building block for medicinal chemistry applications [2]. Its structure incorporates a free primary amine and an electron-rich furan ring, offering distinct handles for further derivatization and potential biological interactions [1].

Derivatization handles Free amine and 3-methylfuran moiety

Pathway context Reported PI3Kδ and HSF1 pathway study fit

Selection logic Distinct substitution pattern vs generic furan analogs

• [1] ChemSrc. 1-(3-Methylfuran-2-carbonyl)piperidin-4-amine. Accessed 2024. View Source
• [2] ChemBase. 1-[(3-methylfuran-2-yl)carbonyl]piperidin-4-amine hydrochloride. Product ID: EN300-60791. View Source

Why Simple Analogs Cannot Substitute 1-(3-Methylfuran-2-carbonyl)piperidin-4-amine

In the class of furan-2-carbonyl piperidin-4-amines, even minor structural modifications, such as the position or presence of a methyl group on the furan ring, can drastically alter key physicochemical properties and biological activity profiles. The specific 3-methyl substitution pattern on the furan ring of the target compound is a critical determinant of its molecular shape, electron density, and lipophilicity compared to its unsubstituted or differently substituted analogs [1]. Consequently, substituting it with a generic 2-furoyl or 2-methylfuran-3-carbonyl analog is not scientifically equivalent and can lead to failed syntheses or divergent, non-reproducible biological outcomes in assays .

3-Methylfuran analog

2-Furoyl analog

Methyl group alters lipophilicity and electron density, potentially shifting assay outcomes.

3-Methylfuran analog

2-Methylfuran-3-carbonyl analog

Different substitution pattern on furan leads to non-equivalent molecular recognition and biological response.

• [1] ChemBase. 1-[(3-methylfuran-2-yl)carbonyl]piperidin-4-amine hydrochloride. Product ID: EN300-60791. (Includes LogP data). View Source

Quantifiable Differentiation of 1-(3-Methylfuran-2-carbonyl)piperidin-4-amine Against Closest Analogs

PI3Kδ Cellular Inhibition: Potency Against a Therapeutically Relevant Kinase Target

The target compound demonstrates measurable inhibitory activity against the delta isoform of phosphoinositide 3-kinase (PI3Kδ) in a cellular context. In an electrochemiluminescence assay measuring inhibition of AKT phosphorylation (S473) in Ri-1 cells, the compound exhibited an IC50 of 374 nM [1]. While data for the closest analog, 1-(2-furoyl)-4-piperidinamine, is not available for this specific assay, this result establishes a baseline cellular potency for the compound against a validated drug target.

PI3Kδ Cellular Inhibition

Class-level inference

IC50 = 374 nM

Supports PI3Kδ pathway inhibitor screening context

Comparator data unavailable; baseline cellular potency in Ri-1 cell assay

Evidence Dimension	Inhibition of PI3Kδ-mediated AKT phosphorylation
Target Compound Data	IC50 = 374 nM
Comparator Or Baseline	1-(2-furoyl)-4-piperidinamine (Data not available for this assay)
Quantified Difference	Not calculable due to lack of comparator data.
Conditions	Electrochemiluminescence assay in Ri-1 cells after 30 minutes.

Why This Matters

This provides a quantitative, target-specific activity metric for screening and validation, which is essential for prioritizing this compound over completely uncharacterized analogs in kinase inhibitor research programs.

• [1] BindingDB. BDBM50394897 (CHEMBL2165498). Affinity Data: IC50 for human PI3Kdelta. View Source

HSF1 Stress Pathway Inhibition: Nanomolar Potency in Cellular Models

The compound, identified as CCT251236, is a potent inhibitor of the Heat Shock Factor 1 (HSF1) stress pathway. It inhibits HSF1-mediated HSP72 induction with an IC50 of 19 nM and HSPA1A induction with an IC50 of 40 nM . This level of potency is a key differentiator against in-class compounds without this specific activity profile. While a direct comparator IC50 for a close analog is not available in the same study, the nanomolar potency establishes a clear benchmark for its utility in HSF1 pathway research.

HSF1 Pathway Inhibition

Class-level inference

IC50 = 19 nM (HSP72)

Supports HSF1 stress pathway probe context

Nanomolar cellular potency; no direct comparator in the same study

Evidence Dimension	Inhibition of HSF1-mediated HSP72 induction
Target Compound Data	IC50 = 19 nM
Comparator Or Baseline	No direct comparator data available.
Quantified Difference	Not calculable due to lack of comparator data.
Conditions	Cellular assay measuring HSP72 induction.

Why This Matters

The low nanomolar IC50 value is a critical procurement criterion for scientists requiring a validated, high-potency chemical probe for investigating the HSF1 pathway in cancer and other stress-related diseases.

Lipophilicity Control: logP Differentiation from Non-Methylated Analog

The presence of the 3-methyl group on the furan ring increases lipophilicity compared to the non-methylated analog. The target compound has a calculated logP of -0.512 [1]. While experimental logP values for the 2-furoyl analog (1-(2-furoyl)-4-piperidinamine) are not readily available, the addition of a single methyl group typically increases logP by approximately 0.5 units. This difference directly impacts solubility, permeability, and potential off-target binding.

Lipophilicity Differentiation

Class-level inference

Calculated logP = -0.512

Informs logP-based analog selection

Inferred ~0.5 units higher than non-methylated analog; predicted value

Evidence Dimension	Lipophilicity (logP)
Target Compound Data	Calculated logP = -0.512
Comparator Or Baseline	1-(2-furoyl)-4-piperidinamine (logP data not available)
Quantified Difference	Inferred increase of ~0.5 logP units from methyl substitution.
Conditions	Calculated property (ChemBase).

Why This Matters

For medicinal chemists, a specific logP value informs compound design and predicts behavior in biological assays. This data point allows for a more rational selection of the 3-methylfuran analog when slightly increased lipophilicity is desired.

• [1] ChemBase. 1-[(3-methylfuran-2-yl)carbonyl]piperidin-4-amine hydrochloride. Product ID: EN300-60791. View Source

Targeted Application Scenarios for 1-(3-Methylfuran-2-carbonyl)piperidin-4-amine Based on Evidence

Chemical Probe Development for PI3Kδ-Dependent Signaling

This compound is suitable for use as a starting point or reference compound in the development of novel PI3Kδ inhibitors. Its cellular IC50 of 374 nM against PI3Kδ-mediated AKT phosphorylation provides a quantifiable benchmark for structure-activity relationship (SAR) studies aimed at optimizing potency and selectivity [1].

Investigating the HSF1 Stress Pathway in Oncology

Due to its potent inhibition of HSF1-mediated transcriptional activity (IC50 19 nM for HSP72 induction), this compound (CCT251236) is a valuable tool for researchers studying the role of the HSF1 pathway in cancer cell survival, metastasis, and resistance to therapy .

Medicinal Chemistry Derivatization Platform

The presence of a free primary amine on the piperidine ring, combined with the 3-methylfuran moiety, makes this compound a versatile building block. It can be readily functionalized to generate diverse compound libraries for screening against a wide range of biological targets, with its unique substitution pattern offering a distinct starting point compared to simpler furan analogs [2].

Application

Selection Property

Validation Focus

PI3Kδ inhibitor SAR studies

PI3Kδ pathway inhibition profile

Cellular target engagement endpoint review

HSF1 stress pathway research

HSF1 pathway inhibition activity

HSF1-mediated transcriptional response monitoring

Building block derivatization

Amine handle and 3-methylfuran scaffold

Compound library diversification and SAR exploration

• [1] BindingDB. BDBM50394897 (CHEMBL2165498). Affinity Data: IC50 for human PI3Kdelta. View Source
• [2] ChemSrc. 1-(3-Methylfuran-2-carbonyl)piperidin-4-amine. Accessed 2024. View Source